1-Aminopyridinium iodide
Overview
Description
1-Aminopyridinium iodide is a pyridine derivative and an important reagent for organic synthesis . It is used as a building block to construct fused heterocycles, synthesis of substituted pyridines, dipolar cycloadditions, and ylide type reactions .
Synthesis Analysis
1-Aminopyridinium iodide is a reagent used in the synthesis of substituted pyridines, dipolar cycloadditions, and ylide type reactions . It is also used as a building block to construct fused heterocycles .Molecular Structure Analysis
Single-crystal X-ray diffraction studies suggest that 1-Aminopyridinium iodide crystallizes in the monoclinic space group P 2 1 / c .Chemical Reactions Analysis
1-Aminopyridinium iodide participates in homogeneous transition metal-catalyzed reactions . It is used as a reagent in the construction of fused heterocycles, synthesis of substituted pyridines, dipolar cycloadditions, and ylide type reactions .Physical And Chemical Properties Analysis
1-Aminopyridinium iodide has a molecular weight of 222.03 g/mol . It is a crystalline solid ranging from white to pale yellow to pink in color . It is soluble in water .Scientific Research Applications
Synthesis of Fused Heterocycles
1-Aminopyridinium iodide: is extensively used as a building block in the synthesis of fused heterocycles . These structures are fundamental in medicinal chemistry due to their presence in numerous bioactive molecules. The compound’s ability to act as a versatile precursor allows for the construction of complex molecular architectures that are otherwise challenging to synthesize.
Preparation of Room Temperature Ionic Liquids
This compound plays a crucial role in the preparation of room temperature ionic liquids (RTILs) . RTILs are salts in the liquid state at room temperature and have a variety of applications, including green chemistry, electrochemistry, and as solvents for chemical reactions. The ionic nature of 1-Aminopyridinium iodide makes it an ideal candidate for such applications.
Organic Synthesis Reagent
In organic synthesis, 1-Aminopyridinium iodide is used as a reagent for various transformations . It participates in homogeneous transition metal-catalyzed reactions, which are pivotal in creating complex molecules with high precision and efficiency.
Synthesis of Substituted Pyridines
The compound is instrumental in the synthesis of substituted pyridines . Pyridines are a class of organic compounds with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The reactivity of 1-Aminopyridinium iodide allows for the introduction of various functional groups into the pyridine ring.
Dipolar Cycloadditions
1-Aminopyridinium iodide: is used in dipolar cycloaddition reactions . These reactions are a powerful tool in organic chemistry for the construction of five-membered rings, which are common in natural products and pharmaceuticals.
Ylide Type Reactions
The compound serves as a precursor for ylide type reactions . Ylides are used in a wide array of synthetic applications, including the Wittig reaction, which is one of the most common methods for the formation of carbon-carbon double bonds.
Pharmaceutical Applications
Due to its structural features, 1-Aminopyridinium iodide finds applications in pharmaceutical research . It can be used to create compounds with potential therapeutic properties, contributing to the development of new drugs and treatments.
Catalysis
1-Aminopyridinium iodide: is involved in catalysis, particularly in reactions that require a homogeneous catalyst . Its ionic nature and stability under reaction conditions make it a valuable component in catalytic systems.
Mechanism of Action
Target of Action
1-Aminopyridinium iodide is primarily used as a reagent in organic synthesis . It doesn’t have a specific biological target, but rather serves as a building block in the construction of various organic compounds .
Mode of Action
The compound interacts with other reactants in a chemical reaction to construct fused heterocycles, synthesize substituted pyridines, and participate in dipolar cycloadditions and ylide type reactions . The exact mode of action depends on the specific reaction conditions and the other reactants involved.
Biochemical Pathways
As a chemical reagent, 1-Aminopyridinium iodide doesn’t directly affect any biochemical pathways. Instead, it’s used to synthesize other compounds that may have biological activity .
Result of Action
The result of 1-Aminopyridinium iodide’s action is the formation of new organic compounds. These can include fused heterocycles, substituted pyridines, and products of dipolar cycloadditions and ylide type reactions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
pyridin-1-ium-1-amine;iodide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N2.HI/c6-7-4-2-1-3-5-7;/h1-5H,6H2;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDRLPYIMWROJBG-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=[N+](C=C1)N.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20978792 | |
Record name | 1-Aminopyridin-1-ium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20978792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6295-87-0 | |
Record name | Pyridinium, 1-amino-, iodide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6295-87-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6295-87-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=49542 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Aminopyridin-1-ium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20978792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-aminopyridinium iodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.970 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.